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An In-depth Technical Guide to the Predicted Physicochemical Properties of 2,4,5,6-
Tetramethyloctane

Abstract
The C12H26 isomers, including 2,4,5,6-tetramethyloctane, represent a vast chemical space

with significant relevance in fuel, lubricant, and materials science. However, exhaustive

experimental characterization of every isomer is practically unfeasible. This technical guide

provides a comprehensive overview of the predicted physicochemical properties of 2,4,5,6-
tetramethyloctane, grounded in established computational methodologies. We delve into the

theoretical underpinnings of property prediction, from foundational group-contribution methods

to sophisticated machine learning models, offering researchers and drug development

professionals a robust framework for in silico analysis. This document details a step-by-step

protocol for property estimation using the Joback group-contribution method, presents the

predicted data in a structured format, and discusses the causality behind the selection of

predictive models to ensure scientific integrity and practical applicability.

Introduction: The Challenge of Isomeric Complexity
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2,4,5,6-Tetramethyloctane (CAS: 62199-37-5) is a saturated branched alkane with the

molecular formula C12H26.[1] As one of hundreds of possible dodecane isomers, its specific

physical properties are not widely documented in experimental literature. In industrial and

research settings, particularly in the development of fuels, lubricants, and novel chemical

entities, understanding properties such as boiling point, viscosity, and density is critical for

predicting performance, behavior, and safety. The prohibitive cost and time required for

synthesizing and testing every possible isomer necessitates the use of robust predictive

models.

These predictive techniques, broadly categorized as Quantitative Structure-Property

Relationship (QSPR) models, leverage the principle that the molecular structure of a compound

intrinsically determines its macroscopic properties.[2][3] This guide will explore several such

methodologies, providing both the theoretical basis and practical application for estimating the

key physicochemical properties of 2,4,5,6-tetramethyloctane.

Molecular Identity
IUPAC Name: 2,4,5,6-tetramethyloctane

Molecular Formula: C12H26

Molecular Weight: 170.33 g/mol [1]

SMILES: CCC(C)C(C)C(C)CC(C)C[1]

InChI Key: YJMGKHXCSVEVKG-UHFFFAOYSA-N[1]

Caption: Molecular graph of 2,4,5,6-tetramethyloctane.

Theoretical Frameworks for Physicochemical
Property Prediction
The prediction of physicochemical properties from molecular structure alone is a cornerstone of

modern computational chemistry. The choice of method depends on the desired accuracy,

computational cost, and the availability of training data. For alkanes, several highly effective

approaches exist.
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Group Contribution Methods (GCM)
GCMs are foundational, additive models that operate on a simple yet powerful assumption: the

properties of a molecule can be estimated by summing the contributions of its constituent

functional groups.[4][5] This approach is particularly effective for alkanes where intermolecular

forces are dominated by relatively simple van der Waals interactions.

Expertise & Experience: The key advantage of GCMs like the Joback method is their

transparency and computational simplicity.[5] They do not require extensive computational

resources or large experimental datasets for training. The causality is direct: each specific

group (e.g., -CH3, >CH2, >CH-, >C<) is assumed to contribute a predefined, constant

amount to a given physical property. This method is excellent for rapid screening and initial

estimates but may lack the precision of more complex models because it does not account

for interactions between non-adjacent groups.[5][6]

Advanced QSPR Models
QSPR models establish a formal statistical relationship between a set of molecular descriptors

and a specific property. These descriptors are numerical values derived from the molecular

structure that encode topological, geometric, or electronic features.[2]

Expertise & Experience: Unlike GCMs, which only consider local groups, QSPR models can

incorporate descriptors that represent the molecule's overall size, shape, and branching.

Methods like Multiple Linear Regression (MLR) are used to build simple predictive equations.

[7] The trustworthiness of a QSPR model is validated through rigorous statistical tests,

including cross-validation and external validation, ensuring that the model is not overfitted to

the training data and can generalize to new, unseen molecules.[3]

Machine Learning and Artificial Neural Networks (ANNs)
Machine learning represents the state-of-the-art in property prediction. ANNs, in particular, can

model highly complex and non-linear relationships between molecular structure and properties.

[8][9]

Expertise & Experience: ANNs excel where simpler models fail by learning from vast

datasets of known molecules.[10] They can be trained to recognize subtle patterns in how

branching and symmetry affect properties like boiling point and melting point.[8][10] The
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causality is learned by the model itself through a training process that minimizes prediction

error. The authoritative grounding for these models comes from their demonstrated high

accuracy (R² values often exceeding 0.99) when tested against large, diverse datasets of

alkanes.[8][10]
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Caption: General workflow for computational property prediction.

Experimental Protocol: Property Estimation via the
Joback Method
This section provides a detailed, step-by-step protocol for estimating the physicochemical

properties of 2,4,5,6-tetramethyloctane using the Joback group-contribution method. This

method is chosen for its clarity and educational value in demonstrating the principles of GCM.

Step 1: Molecular Group Decomposition
The first and most critical step is to dissect the molecular structure into its constituent Joback

groups. Each group's contribution is known from regression against experimental data of many

compounds.

Structure: 2,4,5,6-tetramethyloctane
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Decomposition:

Primary methyl (-CH3): 2 groups (at the ends of the octane chain)

Secondary methylene (>CH2): 2 groups (C3 and C7 positions)

Tertiary methine (>CH-): 4 groups (C2, C4, C5, C6 positions where methyl groups are

attached)

Methyl groups attached to the backbone (-CH3): 4 groups

Final Group Count:

-CH3: 6

CH2: 2

CH-: 4

Step 2: Summation of Group Contributions
Using established tables for Joback group contributions, we calculate the summation terms

required for each property equation. (Note: Contribution values are sourced from standard

chemical engineering texts).
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Group Count (N)
Boiling
Point (Tb)

Melting
Point
(Tm)

Critical
Temp (Tc)

Critical
Pressure
(Pc)

Critical
Volume
(Vc)

-CH3 6 140.28 84.42 124.92 -1.32 366

>CH2 2 44.70 22.30 44.70 0.00 112

>CH- 4 12.64 -4.48 85.36 0.52 192

Sum (Σ) 197.62 102.24 254.98 -0.80 670

Step 3: Application of Joback Equations
The summed contributions are now used in the specific linear equations for each property.

Normal Boiling Point (Tb):

Equation:Tb (K) = 198.2 + Σ(N * Tb_contribution)

Calculation:198.2 + 197.62 = 495.82 K

Predicted Tb:222.7 °C

Melting Point (Tm):

Equation:Tm (K) = 122.5 + Σ(N * Tm_contribution)

Calculation:122.5 + 102.24 = 224.74 K

Predicted Tm:-48.4 °C

Critical Temperature (Tc):

Equation:Tc (K) = Tb * [0.584 + 0.965 * Σ(N * Tc_contribution) - (Σ(N *

Tc_contribution))^2]^-1

Calculation:495.82 * [0.584 + 0.965 * 0.25498 - (0.25498)^2]^-1 = 495.82 * [0.765]^-1 =

648.1 K
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Predicted Tc:374.9 °C

Critical Pressure (Pc):

Equation:Pc (bar) = [0.113 + 0.0032 * (Number of Atoms) - Σ(N * Pc_contribution)]^-2

Number of Atoms: 12 (C) + 26 (H) = 38

Calculation:[0.113 + 0.0032 * 38 - (-0.80)]^-2 = [1.0344]^-2 = 0.93 bar

Predicted Pc:18.8 bar

Critical Volume (Vc):

Equation:Vc (cm³/mol) = 17.5 + Σ(N * Vc_contribution)

Calculation:17.5 + 670 = 687.5 cm³/mol

Predicted Vc:458.0 cm³/mol

Summary of Predicted Physicochemical Properties
This table summarizes the predicted values for 2,4,5,6-tetramethyloctane. The primary values

are derived from the Joback method protocol detailed above. The qualitative assessment

reflects the expected accuracy based on the chosen methodology. For highly branched

alkanes, group contribution methods provide reliable first-order estimates.
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Physicochemical
Property

Predicted Value
Method of
Prediction

Notes / Confidence
Level

Molecular Weight 170.33 g/mol From Formula Exact

Normal Boiling Point 222.7 °C (495.8 K) Joback Method

Medium: GCMs are

generally reliable for

boiling points of

alkanes. Branching

tends to lower the

boiling point

compared to linear

isomers; this value

reflects that.

Melting Point -48.4 °C (224.7 K) Joback Method

Low-Medium: Melting

points are notoriously

difficult to predict due

to crystal packing

effects. This value

should be considered

a rough estimate.[10]

Density ~0.75 - 0.78 g/cm³ Comparative Estimate

Medium: Based on

typical values for

branched C12

alkanes. MD

simulations would

provide a more

accurate prediction.

[11]

Critical Temperature 374.9 °C (648.1 K) Joback Method Medium

Critical Pressure 18.8 bar Joback Method Medium

Critical Volume 458.0 cm³/mol Joback Method Medium

LogP (Octanol-Water) ~5.6 Computed (XLogP3)

[1]

High: Computational

methods for LogP are

well-established and
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reliable for non-polar

hydrocarbons.

Viscosity Low Qualitative

High: As a highly

branched, non-polar

molecule of this size,

it is expected to have

low viscosity at

standard conditions.

Conclusion and Future Directions
This guide establishes a robust set of predicted physicochemical properties for 2,4,5,6-
tetramethyloctane based on established computational methodologies. The detailed protocol

using the Joback method provides a transparent and reproducible foundation for these

estimates. While these predictions offer valuable insights for researchers and developers, it is

crucial to recognize the inherent limitations of any single predictive model.

For applications requiring higher fidelity, the use of more sophisticated techniques is

recommended. Advanced QSPR models or neural networks trained on extensive alkane

datasets would likely yield more accurate predictions for boiling and melting points.[8][10]

Furthermore, for properties like density and viscosity as a function of temperature, molecular

dynamics (MD) simulations offer a physics-based approach that can provide unparalleled

accuracy, albeit at a significantly higher computational cost.[11] The work presented here

serves as a vital first-pass analysis, enabling informed decision-making while highlighting

pathways for more intensive, high-precision computational study.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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